Cas no 1806917-14-5 (4-Bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid)

• Product Name: 4-Bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid
• CAS No: 1806917-14-5
• MF: C₈H₅BrClF₂NO₂
• MW: 300.484607458115
• CID: 4864623
• Update Time: 2025-05-23

4-Bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid

• Inchi： 1S/C8H5BrClF2NO2/c9-3-1-4(8(14)15)13-5(2-10)6(3)7(11)12/h1,7H,2H2,(H,14,15)
• InChI Key： IFSYWMVDAZRKCT-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)N=C(CCl)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• XLogP3: 2.4
• Topological Polar Surface Area: 50.2

Additional information on 4-Bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid

Comprehensive Overview of 4-Bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid (CAS No. 1806917-14-5)

4-Bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid (CAS No. 1806917-14-5) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique bromine, chloromethyl, and difluoromethyl functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, combining halogen and carboxylic acid moieties, makes it a versatile building block for drug discovery and material science.

The growing interest in pyridine-based compounds stems from their broad utility in medicinal chemistry. Researchers frequently search for "4-Bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid uses" or "CAS 1806917-14-5 synthesis methods," highlighting its relevance in developing antiviral and antibacterial agents. Recent studies suggest its potential in targeting enzyme inhibition, particularly in kinase and protease pathways, aligning with trends in precision medicine.

From a synthetic perspective, 4-Bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid is synthesized through multi-step reactions involving halogenation and carboxylation. Its chloromethyl group allows for further functionalization, while the difluoromethyl moiety enhances metabolic stability—a key consideration in drug design. Laboratories often optimize conditions for "high-yield preparation of CAS 1806917-14-5" to meet industrial demand.

Environmental and regulatory aspects of this compound are also frequently queried. While not classified as hazardous under standard guidelines, proper handling protocols are recommended due to its reactive halogen substituents. Sustainable synthesis methods, such as catalytic fluorination, are gaining traction to reduce waste, reflecting the industry's shift toward green chemistry.

In agrochemical applications, 4-Bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid derivatives show promise as herbicide intermediates. Searches like "pyridine carboxylic acid in crop protection" underscore its role in developing next-generation pesticides with improved selectivity and lower environmental impact.

Analytical characterization of this compound typically involves NMR, HPLC, and mass spectrometry. Its carboxylic acid group facilitates salt formation, expanding formulation options. Recent patents highlight its incorporation into prodrugs, addressing challenges like oral bioavailability—a hot topic in pharmacokinetics research.

The market for halogenated pyridines is projected to grow, driven by demand for small-molecule therapeutics. Suppliers often list "CAS 1806917-14-5 price" or "bulk availability" to cater to pharmaceutical manufacturers. Custom modifications, such as ester derivatives, further extend its utility in combinatorial chemistry libraries.

In conclusion, 4-Bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid represents a cornerstone in modern synthetic chemistry. Its adaptability to structure-activity relationship (SAR) studies and compatibility with cross-coupling reactions ensure its continued prominence in both academic and industrial settings. As research advances, this compound is poised to contribute to breakthroughs in targeted therapy and sustainable agriculture.